Cas no 2649077-92-7 (4-(2-isocyanatoethyl)-1-methyl-1H-indole)

• Product Name: 4-(2-isocyanatoethyl)-1-methyl-1H-indole
• CAS No: 2649077-92-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6284133
• PubChem ID: 165650110
• Update Time: 2025-05-22

4-(2-isocyanatoethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatoethyl)-1-methyl-1H-indole
• EN300-1792813
• 2649077-92-7

• Inchi： 1S/C12H12N2O/c1-14-8-6-11-10(5-7-13-9-15)3-2-4-12(11)14/h2-4,6,8H,5,7H2,1H3
• InChI Key： YWVGZBFSKHJIGR-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.4Ų

Additional information on 4-(2-isocyanatoethyl)-1-methyl-1H-indole

Exploring the Chemistry and Applications of 4-(2-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649077-92-7)

The compound 4-(2-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649077-92-7) is a specialized indole derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring an isocyanate functional group and a methyl-substituted indole core, makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, material science, and agrochemical development.

One of the most intriguing aspects of 4-(2-isocyanatoethyl)-1-methyl-1H-indole is its role in click chemistry and bioconjugation. The isocyanate group is highly reactive, allowing for efficient coupling with amines, alcohols, and other nucleophiles. This property is particularly useful in the development of targeted drug delivery systems and biocompatible materials. Recent studies have explored its use in creating fluorescent probes for cellular imaging, a topic that aligns with the growing interest in precision medicine and diagnostic tools.

From a synthetic perspective, the indole scaffold is a privileged structure in medicinal chemistry. It is found in numerous biologically active compounds, including serotonin receptor modulators and kinase inhibitors. The addition of an isocyanate moiety at the 2-position of the ethyl side chain introduces versatility, enabling the creation of urea or carbamate linkages. This flexibility is critical for designing small-molecule therapeutics with improved pharmacokinetic properties.

In the context of green chemistry, researchers are investigating sustainable methods to produce 4-(2-isocyanatoethyl)-1-methyl-1H-indole. Solvent-free reactions, catalytic processes, and microwave-assisted synthesis are among the techniques being explored to minimize environmental impact. These efforts resonate with the broader scientific community's focus on sustainable chemical manufacturing and reducing carbon footprints.

The compound's potential extends beyond pharmaceuticals. In material science, it has been employed to modify polymers, enhancing their mechanical and thermal properties. For instance, incorporating 4-(2-isocyanatoethyl)-1-methyl-1H-indole into polyurethane matrices can improve adhesion and durability, making it relevant for coatings and adhesive formulations. This aligns with the increasing demand for high-performance materials in industries such as automotive and aerospace.

Analytical characterization of 4-(2-isocyanatoethyl)-1-methyl-1H-indole typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are crucial for its applications. Quality control is a recurring theme in discussions about fine chemicals, as impurities can significantly affect downstream processes.

Looking ahead, the compound's versatility positions it as a key player in interdisciplinary research. Whether in drug discovery, material engineering, or biotechnology, 4-(2-isocyanatoethyl)-1-methyl-1H-indole offers a robust platform for innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation functional materials and therapeutic agents.